Cas no 1361725-05-4 (Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate)

• Product Name: Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate
• CAS No: 1361725-05-4
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926841
• Update Time: 2025-05-23

Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)12-8(5-6-10(15)17-12)7-3-2-4-9(14)11(7)16/h2-6H,1H3
• InChI Key： OKCUWOYBKHBSNJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=C(N=C1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate

Comprehensive Overview of Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate (CAS No. 1361725-05-4)

Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate (CAS No. 1361725-05-4) is a specialized chemical compound widely recognized for its applications in agrochemical and pharmaceutical research. This compound, characterized by its unique picolinate structure and dichlorophenyl substitution, has garnered significant attention due to its potential role in crop protection and bioactive molecule development. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate", "applications of CAS 1361725-05-4", and "picolinate derivatives in agriculture", reflecting its relevance in modern scientific discourse.

The molecular structure of Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate features a chlorinated phenyl ring attached to a picolinate ester, which contributes to its stability and reactivity. This configuration is often explored in the context of pesticide intermediates and herbicide formulations, aligning with current trends in sustainable agriculture. Popular search queries such as "eco-friendly agrochemical intermediates" and "chlorinated picolinates in crop science" highlight the growing demand for environmentally conscious solutions. The compound's CAS No. 1361725-05-4 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains.

In pharmaceutical research, Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate is studied for its potential as a bioactive scaffold. Its heterocyclic framework is analogous to structures found in antimicrobial and anti-inflammatory agents, making it a subject of interest for drug discovery. Searches like "picolinate-based drug candidates" and "CAS 1361725-05-4 in medicinal chemistry" underscore its versatility. Recent advancements in computational chemistry and AI-driven molecular design have further amplified its profile, with researchers leveraging predictive modeling to explore its interactions.

The synthesis of Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate typically involves multi-step organic reactions, including halogenation and esterification. Optimizing these processes is a key focus area, as evidenced by searches for "efficient synthesis of dichlorophenyl picolinates" and "scale-up protocols for CAS 1361725-05-4". Industry stakeholders prioritize yield improvement and waste reduction, aligning with broader green chemistry initiatives. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent purity standards.

From a commercial perspective, Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate is traded as a high-value intermediate, with suppliers emphasizing batch consistency and regulatory compliance. Keywords like "reliable CAS 1361725-05-4 suppliers" and "technical data sheets for picolinate derivatives" are commonly used in procurement contexts. The compound's niche applications also drive interest in custom synthesis services, catering to R&D teams seeking tailored solutions for specific projects.

Looking ahead, the role of Methyl 6-chloro-3-(2,3-dichlorophenyl)picolinate in precision agriculture and targeted therapeutics is expected to expand. Emerging trends such as AI-assisted compound screening and sustainable agrochemicals will likely influence its adoption. As researchers continue to explore its potential, the compound's CAS No. 1361725-05-4 will remain a pivotal reference in scientific literature and industrial applications.